N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-(methanesulfonamido)-3-methylbenzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-23-16-8-6-5-7-15(16)18-17(20)13-9-10-14(12(2)11-13)19-24(3,21)22/h5-11,19H,4H2,1-3H3,(H,18,20)
• InChI Key: HYOTWFYYEJNLIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)NS(=O)(=O)C)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide, also known as E-4031, is a chemical compound that has been extensively studied in scientific research. It is a potassium channel blocker that has been used to investigate the role of potassium channels in various physiological and pathological processes.

Mechanism of Action

N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide blocks the rapid component of the delayed rectifier potassium current (Ikr) in a voltage-dependent manner. This results in prolongation of the action potential duration and an increase in the effective refractory period. N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to bind to the open state of the potassium channel, thereby preventing the channel from closing and allowing potassium ions to flow through.
Biochemical and Physiological Effects:
N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to have a number of biochemical and physiological effects. It prolongs the QT interval on the electrocardiogram, indicating an increase in the action potential duration of cardiac cells. N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has also been shown to inhibit insulin secretion in pancreatic beta cells. In addition, N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to affect neuronal excitability and synaptic transmission.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide in lab experiments is that it is a specific blocker of the Ikr potassium channel. This allows researchers to investigate the role of this channel in various physiological and pathological processes. However, one limitation of using N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide is that it can have off-target effects on other potassium channels, which may complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research on N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide. One area of interest is the role of Ikr channels in cardiac arrhythmias. N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been shown to prolong the QT interval, which is a risk factor for torsades de pointes, a type of ventricular arrhythmia. Investigating the role of Ikr channels in the development of cardiac arrhythmias may lead to the development of new therapies for these conditions. Another area of interest is the role of Ikr channels in the regulation of insulin secretion. Investigating the effects of Ikr channel blockers on insulin secretion may lead to the development of new therapies for diabetes. Finally, investigating the effects of Ikr channel blockers on neuronal excitability and synaptic transmission may lead to the development of new therapies for neurological disorders such as epilepsy.

Scientific Research Applications

N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has been used extensively in scientific research to investigate the role of potassium channels in various physiological and pathological processes. It has been used to study the effects of potassium channel blockers on cardiac action potentials, as well as the effects of potassium channel blockers on insulin secretion in pancreatic beta cells. N-(2-ethoxyphenyl)-3-methyl-4-[(methylsulfonyl)amino]benzamide has also been used to investigate the role of potassium channels in the regulation of neuronal excitability and synaptic transmission.